Cas no 1339055-65-0 (2-(3-Fluoro-4-methoxyphenyl)-2-butanol)

• Product Name: 2-(3-Fluoro-4-methoxyphenyl)-2-butanol
• CAS No: 1339055-65-0
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• MDL: MFCD17223921
• CID: 5168716
• Update Time: 2026-03-04

2-(3-Fluoro-4-methoxyphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-methoxyphenyl)-2-butanol
• 2-(3-fluoro-4-methoxyphenyl)butan-2-ol
• SB84718

• MDL： MFCD17223921
• Inchi： 1S/C11H15FO2/c1-4-11(2,13)8-5-6-10(14-3)9(12)7-8/h5-7,13H,4H2,1-3H3
• InChI Key： PIBKMFLNADEMAV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(CC)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5

Additional information on 2-(3-Fluoro-4-methoxyphenyl)-2-butanol

Professional Introduction to 2-(3-Fluoro-4-methoxyphenyl)-2-butanol (CAS No. 1339055-65-0)

2-(3-Fluoro-4-methoxyphenyl)-2-butanol, identified by the Chemical Abstracts Service Number (CAS No.) 1339055-65-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive interest in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a fluoro substituent and a methoxy group on the aromatic ring, contribute to its unique chemical and pharmacological properties.

The fluoro moiety is well-documented for its ability to modulate metabolic pathways and enhance binding affinity to biological targets. In contrast, the methoxy group introduces hydrophobicity and electronic effects that can influence the compound's solubility and interaction with enzymes or receptors. These structural attributes make 2-(3-Fluoro-4-methoxyphenyl)-2-butanol a valuable scaffold for designing molecules with tailored pharmacokinetic profiles.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds in developing treatments for various diseases. For instance, studies have shown that fluorine atoms can improve the metabolic stability of drug candidates, reduce their susceptibility to degradation, and enhance their bioavailability. The incorporation of a fluoro group into pharmaceuticals has been associated with increased potency and selectivity, which are critical factors in optimizing therapeutic outcomes.

In the context of medicinal chemistry, 2-(3-Fluoro-4-methoxyphenyl)-2-butanol has been explored as a potential intermediate in synthesizing more complex molecules with specific biological activities. Researchers have utilized this compound to develop derivatives that target neurological disorders, inflammatory conditions, and other therapeutic areas. The flexibility provided by the butanol side chain allows for further functionalization, enabling chemists to fine-tune the properties of the resulting compounds.

One of the most compelling aspects of 2-(3-Fluoro-4-methoxyphenyl)-2-butanol is its potential in modulating central nervous system (CNS) pathways. The combination of electronic and steric effects inherent in its structure suggests that it may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound may exhibit neuroprotective properties, making it an attractive candidate for further investigation.

The role of fluoro and methoxy substituents in influencing molecular interactions has been extensively studied in computational chemistry and molecular modeling. These tools have helped researchers predict how modifications to the aromatic ring can alter binding affinities and pharmacokinetic parameters. Such insights are crucial for designing molecules that not only exhibit high efficacy but also demonstrate favorable pharmacological profiles.

Furthermore, the synthesis of 2-(3-Fluoro-4-methoxyphenyl)-2-butanol has been optimized through various chemical methodologies to ensure high yield and purity. Advances in synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have enabled the efficient production of complex fluorinated aromatic compounds. These methods are essential for scaling up production while maintaining stringent quality control measures.

The pharmacological evaluation of 2-(3-Fluoro-4-methoxyphenyl)-2-butanol has revealed intriguing findings regarding its interaction with biological targets. Initial experiments have shown that this compound can modulate enzyme activity and receptor binding in vitro. These results are consistent with previous studies demonstrating that structurally similar molecules exhibit potent biological effects. However, further research is needed to fully elucidate the mechanisms by which this compound exerts its pharmacological actions.

In conclusion, 2-(3-Fluoro-4-methoxyphenyl)-2-butanol (CAS No. 1339055-65-0) represents a promising candidate for drug development due to its unique structural features and potential biological activities. The presence of both fluoro and methoxy substituents on its aromatic ring contributes to its versatility as a pharmacophore, enabling the design of molecules with tailored therapeutic profiles. As research continues to uncover new applications for fluorinated aromatic compounds, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.